N-butyl-4-(2-methoxyethoxy)benzamide

• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol
• IUPAC Name: N-butyl-4-(2-methoxyethoxy)benzamide
• InChI: InChI=1S/C14H21NO3/c1-3-4-9-15-14(16)12-5-7-13(8-6-12)18-11-10-17-2/h5-8H,3-4,9-11H2,1-2H3,(H,15,16)
• InChI Key: UHMRCFPXUNBFGG-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)C1=CC=C(C=C1)OCCOC

Description

N-Butyl-4-(2-methoxyethoxy)benzamide, also known as NBMEB or BMEB, is a chemical compound that belongs to the family of benzamides. It is a white powder with a molecular weight of 277.36 g/mol. NBMEB has been widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The exact mechanism of action of N-butyl-4-(2-methoxyethoxy)benzamide is not fully understood. However, studies have suggested that it may exert its anti-inflammatory and anti-tumor effects by inhibiting the activity of certain enzymes and signaling pathways involved in these processes.
Biochemical and Physiological Effects:
N-butyl-4-(2-methoxyethoxy)benzamide has been shown to modulate the expression of various genes and proteins involved in inflammation, angiogenesis, and cell proliferation. It has also been reported to induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting tumor growth.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-butyl-4-(2-methoxyethoxy)benzamide is its high selectivity towards certain enzymes and signaling pathways, which makes it a valuable tool for studying these processes in vitro and in vivo. However, its low solubility in water and potential toxicity at high doses may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on N-butyl-4-(2-methoxyethoxy)benzamide. These include investigating its potential use as a therapeutic agent for cancer and other diseases, exploring its mechanism of action in more detail, and developing more efficient synthesis methods for large-scale production. Additionally, further studies are needed to assess its safety and efficacy in humans.

Synthesis Methods

N-butyl-4-(2-methoxyethoxy)benzamide can be synthesized through a multi-step process involving the reaction of 4-aminobenzoic acid with butyl chloroformate and 2-methoxyethanol. The final product is purified through recrystallization and characterized by various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-butyl-4-(2-methoxyethoxy)benzamide has been extensively studied for its potential applications in various scientific fields. It has been shown to exhibit significant anti-inflammatory, anti-tumor, and anti-angiogenic activities. N-butyl-4-(2-methoxyethoxy)benzamide has also been investigated for its potential use as a diagnostic tool for cancer and other diseases.